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Compound of Interest |

Compound Name: 3-Phosphono-D-alanine
CAS No.: 128241-72-5
Cat. No.: B1267884
Get Quote
. J

Chemical Identity: D-2-amino-3-phosphonopropionic acid CAS: 20263-06-3 (DL-mix), Specific
D-isomer citations vary by salt form. Role: Competitive NMDA Antagonist (Weak) / Bacterial
Cell Wall Inhibitor

Executive Summary

3-Phosphono-D-alanine (D-AP3) is a synthetic amino acid analogue structurally related to D-
aspartate and D-alanine. In the field of neurobiology, it serves as a critical Structure-Activity
Relationship (SAR) probe, defining the spatial constraints of the NMDA receptor glutamate
binding site. Unlike its higher homologues (D-AP5 and D-AP7), D-AP3 exhibits weak affinity,
demonstrating the necessity of specific methylene chain lengths for receptor locking.
Conversely, in microbiology, D-AP3 acts as a transition-state analogue targeting D-alanine:D-
alanine ligase (Ddl), a pivotal enzyme in bacterial peptidoglycan biosynthesis. This guide
delineates the mechanistic divergence between these two biological contexts.

Chemical & Structural Basis

D-AP3 is a phosphonate isostere of D-aspartic acid. The replacement of the distal carboxylate
with a phosphonate group (
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) alters the acidity and geometry of the molecule, creating a stable "false substrate.”

Property Value /| Description

Molecular Formula

Molecular Weight 169.07 g/mol

D-isomer (R-configuration at
Stereochemistry
-carbon)

2.0 (
-COOH),
9.8

pKa Values (

-NH

),

1.5 & 7.0 (Phosphonate)

Solubility High in water; Insoluble in organic solvents.[1]

Critical Isomeric Distinction

o D-AP3: Targets NMDA receptors (glutamate site) and bacterial Ddl.

e L-AP3: Targets Metabotropic Glutamate Receptors (mGIluRs), specifically inhibiting
phosphoinositide hydrolysis.

» Note: Using the racemate (DL-AP3) in sensitive assays can yield confounding results due to
simultaneous action on ionotropic (NMDA) and metabotropic receptors.

Mammalian Pharmacology: The NMDA Receptor

D-AP3 functions as a competitive antagonist at the glutamate recognition site of the NMDA
receptor complex. However, its utility is primarily mechanistic rather than therapeutic due to low
potency.
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Mechanism of Action

The NMDA receptor agonist binding pocket requires a specific distance between the

-amino/carboxylate group and the distal anionic group (glutamate terminal carboxylate).

e Binding Mode: D-AP3 competes with glutamate.

e The Chain Length Effect: D-AP3 (3-carbon chain) is significantly shorter than Glutamate (5-
carbon equivalent). It fails to bridge the binding cleft effectively compared to D-AP5 (5-
carbon) or D-AP7 (7-carbon), which are potent antagonists.

e Outcome: D-AP3 typically exhibits a

in the millimolar range, whereas D-AP5 exhibits a

in the low micromolar range.

Signaling Pathway Visualization

The following diagram illustrates the competitive inhibition model and the downstream
prevention of excitotoxicity.
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Figure 1. Competitive antagonism at the NMDA receptor. D-AP3 competes with glutamate but
binds with lower affinity due to steric mismatch.

Antimicrobial Pharmacology: Peptidoglycan
Inhibition

In bacterial systems, D-AP3 mimics D-alanine, a cornerstone of the peptidoglycan cell wall.
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Target: D-alanine:D-alanine Ligase (Ddl)

The enzyme Ddl ligates two D-alanine molecules to form the D-Ala-D-Ala dipeptide, an
essential precursor for cell wall cross-linking.[2][3][4]

e Mechanism: D-AP3 acts as a transition-state analogue. The phosphonate group mimics the
tetrahedral geometry of the transition state formed during the ATP-dependent ligation
process.

e Inhibition Type: Reversible, ATP-dependent competitive inhibition.[5]

The "Trojan Horse" Delivery System

Free D-AP3 has poor permeability across the bacterial membrane. To circumvent this, it is
often synthesized as a dipeptide (e.g., L-Ala-D-AP3).

o Transport: The dipeptide is recognized by bacterial peptide permeases (e.g., Opp system).
e Intracellular Release: Cytosolic peptidases cleave the L-Ala residue.

o Target Engagement: Free D-AP3 accumulates and inhibits Ddl.
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Figure 2: The "Trojan Horse" mechanism. D-AP3 requires peptide delivery to effectively inhibit
cytosolic Ddl.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1267884/docs?utm_src=pdf-body-img#technical-monograph-3-phosphono-d-alanine-d-ap3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Protocol A: In Vitro DdI Inhibition Assay (Colorimetric)

Objective: Determine the

of D-AP3 against purified D-alanine:D-alanine ligase. This assay relies on detecting inorganic
phosphate (Pi) released during the ATP-dependent ligation.

Reagents:

Purified Ddl enzyme (e.g., from E. coli or S. aureus).

Substrates: D-Alanine (10 mM), ATP (5 mM).

Detection: Malachite Green Phosphate Detection Kit.

Buffer: HEPES (50 mM, pH 7.5),
(10 mM), KCI (10 mM).

Workflow:

Preparation: Dilute D-AP3 in buffer to create a concentration gradient (0.1 uM to 10 mM).
e Incubation: Mix Ddl enzyme with D-AP3 dilutions for 10 minutes at 25°C.

o Reaction Start: Add ATP and D-Alanine substrate mix.[2][3]

 Kinetics: Incubate at 37°C for 30 minutes.

o Termination: Add Malachite Green reagent to quench the reaction.

e Readout: Measure Absorbance at 620 nm.

» Validation: Compare against a D-Cycloserine positive control. Expect D-AP3 to show dose-
dependent reduction in Pi generation.
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Protocol B: NMDA Receptor Binding (Radioligand

Displacement)

Objective: Assess the affinity of D-AP3 for the glutamate site by displacing [3H]-CGP 39653 (a
high-affinity antagonist).

Reagents:

e Rat brain synaptic membranes (well-washed to remove endogenous glutamate).
e Radioligand: [3H]-CGP 39653 (2 nM final concentration).

» Non-specific binder: L-Glutamate (1 mM) or D-AP5 (100 pM).

Workflow:

Assay Mix: Combine membranes (100 ug protein) with [3H]-CGP 39653.
o Competition: Add D-AP3 at varying concentrations (
to
M).
e Equilibrium: Incubate for 60 minutes on ice (4°C) to minimize uptake or metabolism.
 Filtration: Rapidly filter through Whatman GF/B filters using a cell harvester.
» Wash: Wash filters 3x with ice-cold Tris-HCI buffer.
e Counting: Measure radioactivity via liquid scintillation counting.
e Analysis: Plot % Bound vs. Log[D-AP3]. Calculate

using the Cheng-Prusoff equation.

Data Summary & Comparative Potency
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The following table highlights why D-AP3 is considered a "molecular ruler" in NMDA research

rather than a potent drug candidate.

Approx.

. . Biological
Compound Chain Length Target Site .
(NMDA) Utility
SAR Probe;
D-AP3 3 Carbons Glutamate > 100 uM (Weak) Bacterial Ddl
Inhibitor
~0.5uM Standard NMDA
D-AP5 5 Carbons Glutamate )
(Potent) Antagonist
~5.0 uM In vivo
D-AP7 7 Carbons Glutamate )
(Potent) Antagonist
mGIuR
Inactive at Antagonist
L-AP3 3 Carbons mMGIuR o
NMDA (Phosphoinositid
e)
References

e Watkins, J. C., & Olverman, H. J. (1987). Agonists and antagonists for excitatory amino acid

receptors. Trends in Neurosciences. Link

e Parsons, C. G, et al. (1998). Glutamate in CNS disorders as a target for drug development:
an update. Drug News & Perspectives. (Focus on NMDA antagonist SAR).

e Walsh, C. T. (1989). Enzymes in the D-alanine branch of bacterial cell wall peptidoglycan

assembly. Journal of Biological Chemistry. Link

e Neuhaus, F. C., & Hammes, W. P. (1981). Inhibition of cell wall biosynthesis by analogues of
D-alanine. Pharmacology & Therapeutics. Link

e Evans, R. H., et al. (1982). The effects of a series of omega-phosphonic alpha-carboxylic
amino acids on electrically evoked and excitant amino acid-induced responses in isolated
spinal cord preparations.[6] British Journal of Pharmacology.[6] Link

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2F0166223687901738
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jbc.org%2Farticle%2FS0021-9258(18)80084-2%2Fpdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F7022714%2F
https://www.invivochem.com/d-ap5.html
https://www.invivochem.com/d-ap5.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbpspubs.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1111%2Fj.1476-5381.1982.tb08796.x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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